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Compound of Interest

1-(5-chloro-2-methoxyphenyl)-1H-
Compound Name:

pyrrole
CAS No.: 158966-65-5
Cat. No.: B3024721

Get Quote

Executive Summary

C11H10CINO is a molecular formula representing a diverse chemical space of chlorinated,
nitrogen-containing heterocycles with a molecular weight of approximately 207.66 g/mol .[1][2]
In drug discovery, this formula does not refer to a single ubiquitous compound but rather to a
set of high-value scaffolds—primarily quinoline and indole derivatives. These motifs serve as
critical intermediates in the synthesis of antimalarials, kinase inhibitors, and receptor
modulators.

This technical guide dissects the physicochemical properties of C11H10CINO, delineates its
primary structural isomers, and provides a rigorous analytical framework for distinguishing
these pharmacophores in a research setting.

Physicochemical Core & Elemental Analysis

Precise mass values are non-negotiable for high-resolution mass spectrometry (HRMS)
validation. The presence of chlorine introduces a distinct isotopic signature that serves as a
primary confirmation tool.
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Quantitative Data Table

Property Value Technical Note

Molecular Formula C11H10CINO

Weighted average of natural

Average Molecular Weight 207.66 g/mol )
isotopes.
. . Based on 12C, 1H, 33Cl, 14N,
Monoisotopic Mass 207.04509 Da %0
Exact Mass (M+2) 209.04214 Da Contribution from 37Cl isotope.
) Indicates high aromaticity or
Degree of Unsaturation 7 ] )
multiple ring systems.
Heavy Atom Count 14
) Characteristic 3:1 ratio of
Isotopic Abundance M (100%) : M+2 (~32%)

33CI:37Cl.

Degree of Unsaturation (DoU) Calculation

The DoU of 7 suggests a highly stable, aromatic core structure, typical of "privileged scaffolds"
in medicinal chemistry.

Interpretation:[1][2][3][4][5][6] This typically corresponds to a fused bicyclic aromatic system
(e.g., quinoline, indole = 6-7 DoU) plus one external double bond (e.g., carbonyl) or an
additional ring.

Structural Isomerism in Drug Discovery[7][8][9]

The C11H10CINO formula maps to two dominant scaffold classes used in pharmaceutical
research. Differentiating these requires understanding their connectivity and electrostatic
properties.

Scaffold A: Quinoline Derivatives

» Representative Compound: (2-chloro-7-methylquinolin-3-yl)methanol[7]

« CAS: 170848-22-3[7]
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» Relevance: Quinolines are foundational to antimalarial drugs (e.g., chloroquine analogs) and
antibacterial agents. The presence of the 2-chloro substituent activates the ring for
nucleophilic aromatic substitution (

), allowing for rapid library generation.

Scaffold B: Indole Derivatives

» Representative Compound: 2-chloro-1-(1-methyl-1H-indol-3-yl)ethan-1-one
o CAS: 17716-91-5[2]

e Relevance: Indole-3-glyoxyl derivatives are potent precursors for serotonin receptor
modulators (5-HT) and antiviral agents. The chloromethyl ketone moiety acts as an
electrophilic warhead, capable of covalent binding to cysteine residues in target proteins.

Visualization of Isomer Divergence

The following diagram illustrates the structural divergence and analytical checkpoints for these

ISOmers.
Formula: C11H10CINO
MW: 207.66 | DoU: 7
6-membered heterocycle \ 5-membered heterocycle
Scaffold A: Quinoline Scaffold B: Indole
(Fused Pyridine-Benzene) (Fused Pyrrole-Benzene)
(2-chloro-7-methylquinolin-3-yl)methanol 2-chloro-1-(1-methylindol-3-yl)ethanone
Functional Group: Alcohol (-OH) Functional Group: Ketone (C=0)

————————————— . a 1H NMR: Singlet ~4.0-4.5 ppm (-CH2CI)
[ 1H NMR: Singlet ~4.5-5.0 ppm (-CH20H) )  IR: Broad ~3300 cm-1 (O-H) ¢ Absence of -OH exchangeable proton ‘/; IR: Sharp ~1660 cm-1 (C=0)

~
_________
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Click to download full resolution via product page

Figure 1: Structural divergence of C11H10CINO showing key spectroscopic differentiators
between Quinoline and Indole scaffolds.

Analytical Characterization Protocols

To validate the identity of a C11H10CINO sample, researchers must employ a multi-modal
approach. The following protocols ensure rigorous identification.

Mass Spectrometry (LC-MS/MS)

 |sotopic Pattern Recognition: The most immediate check is the chlorine signature.

o Observation: A mass spectrum showing two peaks separated by 2 Da with an intensity
ratio of 3:1 (M : M+2).

o Failure Mode: If the ratio is 1:1, the sample may contain Bromine (not applicable here) or
be a mixture. If the M+2 peak is <5%, the sample lacks Chlorine.

o Fragmentation Pathways:
o Quinoline Alcohols: Often lose
(M-18) or
(M-31).
o Indole Ketones: Often undergo
-cleavage, losing the chloromethyl group (

, M-49).

Nuclear Magnetic Resonance (NMR)

Differentiation relies on the chemical environment of the aliphatic protons.
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Feature Quinoline Isomer (Alcohol) Indole Isomer (Ketone)

4.8 ppm (s, 2H, 4.6 ppm (s, 2H,
Aliphatic Region ppm ( ppm (

-OH) -Cl)

Broad singlet (OH), disappears

Exchangeable Protons with None.

Distinct low-field singlet for H-4  Indole C-2 proton singlet

Aromatic Region o )
(quinoline). (unless substituted).

Infrared Spectroscopy (FT-IR)

 Indole Ketone: Look for a strong Carbonyl stretch (

) at 1650-1670 cm~2. This is often lowered due to conjugation with the indole ring.

e Quinoline Alcohol: Look for a broad Hydroxyl stretch (

) at 3200-3400 cm~1.

Synthesis & Synthetic Utility[11]

Understanding the origin of these compounds aids in retrosynthetic analysis.

Synthesis of Indole Derivatives (Friedel-Crafts Acylation)

The indole isomer (2-chloro-1-(1-methylindol-3-yl)ethanone) is typically synthesized via the
acylation of 1-methylindole with chloroacetyl chloride.

¢ Mechanism: Electrophilic Aromatic Substitution (EAS).

o Regioselectivity: The C-3 position of the indole is the most nucleophilic, directing the acyl

group exclusively to this position.
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Synthesis of Quinoline Derivatives (Vilsmeier-Haack /
Meth-Cohn)

Quinoline-3-carbaldehydes or alcohols are often constructed using Vilsmeier-Haack cyclization
of acetanilides.

o Transformation: The 2-chloro group is installed during the cyclization using

« Utility: The resulting 2-chloroquinoline is a versatile electrophile. The chloride can be
displaced by amines (to make antimalarials) or alkoxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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